Americium-241

• CAS No.: 14596-10-2
• Molecular Formula: Am
• Molecular Weight: 241.05683 g/mol
• IUPAC Name: americium-241
• InChI: InChI=1S/Am/i1-2
• InChI Key: LXQXZNRPTYVCNG-YPZZEJLDSA-N
• SMILES: [Am]
• Isomeric SMILES: [241Am]
• Other CAS No.: 86954-36-1
• Synonyms: 241Am radioisotope; Am-241 radioisotope; Americium-241

Description

Americium-241 (²⁴¹Am) is a synthetic, radioactive actinide metal isotope with a half-life of approximately 432.2 years. Its primary value in research and industrial applications stems from its emission of 59.5 keV gamma rays and alpha particles at 5.486 MeV. The most well-known application of this compound is as the ionization source in commercial smoke detectors, where its alpha emission ionizes air, allowing a small electrical current to flow; smoke particles disrupt this current, triggering the alarm. Beyond this, ²⁴¹Am is a crucial precursor for the production of other radioisotopes. When its alpha particles interact with lightweight elements like beryllium, it functions as a potent neutron source (Am-Be source), utilized in neutron radiography, well logging in the petroleum industry, and as a non-destructive testing method for material analysis. Furthermore, its low-energy gamma emission is employed in density and thickness gauging for quality control in manufacturing processes, and in fundamental scientific research exploring the properties of alpha-emitting radionuclides.

Synthesis and Production Methodologies for Research and Industrial Feedstock

Production Pathways from Plutonium-241 Decay in Irradiated Nuclear Fuel

The primary and most significant production route for Americium-241 is through the radioactive decay of Plutonium-241 (Pu-241). nih.govthegoodscentscompany.com Pu-241 is a constituent of spent nuclear fuel, typically comprising about 12% of the plutonium present. benchchem.comflybase.org This Pu-241 undergoes beta decay, transforming into Am-241 with a half-life of approximately 14.3 to 14.4 years. fishersci.dkwikipedia.orgfishersci.no

In this process, a neutron within the Pu-241 nucleus converts into a proton, emitting a beta particle (an electron) and an antineutrino. wikipedia.org This transformation increases the atomic number from 94 (plutonium) to 95 (americium), while the mass number remains 241. wikipedia.org

The accumulation of Am-241 from Pu-241 decay is a gradual process. After about 14-15 years, half of the initial quantity of Pu-241 will have decayed into Am-241. benchchem.comwikidata.org The total amount of Am-241 in stored spent fuel reaches its peak after approximately 70 years. benchchem.comwikidata.org This "aging" of plutonium is a critical factor; as time passes, the Pu-241 content decreases while the Am-241 content grows, making aged plutonium stockpiles a significant source for this isotope. wikipedia.orgnih.gov For instance, in a 450 MW electric power plant, the yearly produced mass of Am-241 can increase from 0.7 kg at the time of fuel unloading to 8.2 kg after 10 years of storage due to Pu-241 decay. fishersci.fi

Timeline of this compound Growth from Plutonium-241

Time After Fuel Unloading	Percentage of Pu-241 Decayed to Am-241 (Approximate)	Key Observation
1 year	~5%	Initial, slow accumulation. wikipedia.org
14.3 years	50%	Half-life of Plutonium-241. wikipedia.org
70 years	Maximum	Peak concentration of this compound in spent fuel. benchchem.comwikidata.org

Neutron Capture Reactions in Reactor Environments for this compound Formation

This compound is not synthesized directly from the most common reactor material, uranium, but is the result of a sequence of neutron capture reactions and radioactive decays. benchchem.com The process begins with Uranium-238 (U-238), the most abundant isotope of uranium.

The formation chain is as follows:

Uranium-238 (U-238) captures a neutron (n,γ reaction) to become Uranium-239 (U-239) . benchchem.com

U-239 is unstable and quickly undergoes beta decay to form Neptunium-239 (Np-239) . benchchem.com

Np-239, also unstable, undergoes another beta decay to produce Plutonium-239 (Pu-239) . benchchem.com

Pu-239 then captures two successive neutrons in the high-flux environment of a reactor. The first capture produces Plutonium-240 (Pu-240) , and the second produces Plutonium-241 (Pu-241) . nih.govwikipedia.orgfishersci.nonih.gov

Finally, as described previously, Pu-241 beta-decays into This compound (Am-241) . nih.govwikipedia.orgnih.gov

Once formed, Am-241 can also capture neutrons, leading to the formation of heavier americium isotopes like Americium-242. nih.govbenchchem.com This subsequent neutron capture is a key consideration in the management and transmutation of nuclear waste. fishersci.ca

Evaluation of this compound Production from Different Reactor Types

The type of nuclear reactor influences the production rate and isotopic composition of the plutonium generated, which in turn affects the amount of Am-241 that can be produced. In a Light Water Reactor (LWR), a common type of thermal reactor, about 79% of neutron captures on Am-241 lead to the formation of Americium-242 (Am-242), while 10% result in its nuclear isomer, Americium-242m. benchchem.com

The neutron energy spectrum is a critical factor. Fast reactors, which use high-energy (fast) neutrons, are more efficient at fissioning a wider range of actinides, including isotopes that would typically capture neutrons in a thermal reactor. While specific comparative production data for Am-241 across different reactor types is highly dependent on fuel composition and operational history, the principle remains that the production is a direct consequence of the Pu-241 content in the spent fuel. fishersci.dk The focus of transmutation strategies in thermal reactors is often on reducing the long-term radiotoxicity of waste, which is dominated by americium and its decay products after plutonium is removed. fishersci.fi Irradiating Am-241 in a thermal reactor can transmute it to other, often shorter-lived, nuclides. fishersci.fi

Methodologies for Extraction and Purification from Spent Nuclear Fuel

Extracting and purifying Am-241 from the highly radioactive and chemically complex mixture of spent nuclear fuel is a challenging procedure. benchchem.comwikidata.org A tonne of spent fuel may contain approximately 100 grams of americium isotopes. wikidata.org The methodologies are broadly categorized into hydrometallurgical (aqueous) and pyrochemical (non-aqueous) processes.

Hydrometallurgical Separation Processes for Americium Recovery

Hydrometallurgical techniques involve dissolving the spent fuel in an acid, typically nitric acid, and then using liquid-liquid extraction or ion exchange to separate the elements. ereztech.com

PUREX (Plutonium and Uranium Reduction Extraction): This is the standard process for recovering plutonium and uranium from spent fuel. nih.gov In the PUREX process, a solvent mixture of tributyl phosphate (B84403) (TBP) in a hydrocarbon diluent like dodecane (B42187) is used to extract uranium and plutonium from the nitric acid solution. nih.govkemiatech.com Americium, along with curium and other fission products, remains in the acidic aqueous solution known as the PUREX raffinate. ereztech.comkemiatech.comamericanelements.comwmo.int This raffinate then becomes the feedstock for americium recovery.

TRUEX (TRansUranium EXtraction): Developed to remove all transuranic elements from acidic waste streams, the TRUEX process uses a solvent containing octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide (CMPO) in conjunction with TBP. fishersci.cawikipedia.orgamericanelements.comuni.lu It is highly effective at extracting americium from PUREX raffinate. fishersci.caamericanelements.com

EXAm (Extraction of Americium): A process developed in France specifically for the selective separation of americium. ereztech.comwmo.int It employs a mixture of a malonamide (B141969) (like DMDOHEMA) and di-2-ethylhexylphosphoric acid (HDEHP) to extract americium from the PUREX raffinate. ereztech.com A water-soluble complexing agent can be used to improve the separation of americium from curium. ereztech.comwmo.int

Other Processes: Several other advanced separation processes have been researched, including DIAMEX, SANEX, and AmSel (Americium Selective extraction), each using different combinations of specialized extractants and chemical conditions to achieve the separation of americium and other minor actinides. loradchemical.comnih.govwikidata.org At Los Alamos National Laboratory (LANL), the CLEAR (Chloride Line Extraction and Actinide Recovery) process uses preparative-scale chromatography and oxalate (B1200264) precipitation with oxalic acid and hydroxylamine (B1172632) hydrochloride to purify americium from waste streams. nih.gov

Pyrochemical Separation Techniques for Americium Purification

Pyrochemical processing, or pyroprocessing, uses high-temperature molten salts and electrorefining instead of water and organic solvents. ereztech.comnih.gov These methods are compact and can reduce the need for transporting spent fuel. fishersci.at

Electrorefining: In this process, spent fuel is dissolved in a molten salt bath, typically a mixture of lithium chloride (LiCl) and potassium chloride (KCl). nih.govsigmaaldrich.com An electric current is applied, causing the different metals to deposit on separate electrodes. sigmaaldrich.com Uranium can be collected on a solid cathode, while a mixture of plutonium, americium, and other transuranics is collected on a liquid cadmium cathode. ereztech.com

Reductive Extraction: This technique involves using a reactive metal, like lanthanum or calcium, to selectively reduce and extract actinides from the molten salt. fishersci.ieatamanchemicals.com For example, lanthanum metal can be used at high temperatures (e.g., 1,200 °C) to reduce americium oxide (AmO₂). flybase.orgfishersci.ie Because metallic americium is more volatile than other actinides, it can be separated by volatilization. flybase.org The result of these processes is often a metal "button" containing the separated actinides, which can be stored or undergo further aqueous processing to separate plutonium from americium. fishersci.ie

These techniques are central to advanced fuel cycle concepts aimed at recycling used nuclear fuel and reducing the long-term radioactive burden of nuclear waste. nih.govsigmaaldrich.comamericanelements.com

Research on Sustainable Domestic Supply Chains for this compound

Due to its importance in applications like smoke detectors, industrial gauges, and potential use in radioisotope power systems for space exploration, ensuring a stable supply of Am-241 is a strategic priority. nih.govscribd.combmrb.io

In the United States, domestic production of Am-241 ceased in 1984, leading to a reliance on foreign suppliers, primarily Russia, by the early 2000s. nih.govbmrb.iowikipedia.org To address this supply chain vulnerability, the U.S. Department of Energy Isotope Program (DOE-IP) initiated efforts to re-establish domestic production. nih.govbmrb.iowikipedia.org In 2012, funding was provided to a team at Los Alamos National Laboratory (LANL) to develop a capability to recover Am-241 from legacy plutonium materials and defense program waste streams. nih.govbmrb.ioservice.gov.uk This initiative not only creates a valuable product from what would otherwise be costly waste but also eliminates a critical supply chain dependency. nih.gov LANL resumed production in 2017 and delivered its first product in 2020, becoming the sole U.S. manufacturer. nih.govwikipedia.org

Nuclear and Radiochemical Aspects in Research

Alpha Decay Characteristics and Spectroscopic Signatures for Research Applications

Americium-241 undergoes alpha decay, transforming into Neptunium-237 (²³⁷Np). This process is characterized by the emission of alpha particles with several discrete and well-defined energies. The most prominent alpha decay energy is 5.486 MeV, occurring in approximately 85% of decays. wikipedia.orgiaea.org Other significant alpha particle emissions have been observed at 5.443 MeV (about 13% of decays) and 5.388 MeV (about 2% of decays). wikipedia.org A less frequent decay branch results in a maximum alpha particle energy of 5.54 MeV with a probability of 0.3%. iaea.org

These distinct alpha particle energies provide a unique spectroscopic signature for ²⁴¹Am. Alpha spectrometry is a key analytical technique used to identify and quantify the presence of ²⁴¹Am in various samples. mdpi.com The technique differentiates ²⁴¹Am from other alpha-emitting radionuclides by the specific energies of the emitted alpha particles. nih.gov However, the accuracy of alpha spectrometry can be affected by the presence of other radionuclides. For instance, while the alpha peaks of ²⁴¹Am, Curium-244 (²⁴⁴Cm), and Curium-242 (²⁴²Cm) are clearly distinguishable, excessive lanthanides in a sample can degrade the quality of the alpha spectra. mdpi.com

Interactive Data Table: Prominent Alpha Particle Emissions of this compound

Alpha Particle Energy (MeV)	Probability (%)	Reference
5.486	85.2	iaea.org
5.443	12.8	iaea.orgmdpi.com
5.388	1.7	mdpi.com
5.54	0.3	iaea.org

Gamma Emission Characteristics and Spectroscopic Signatures for Research Applications

In conjunction with its alpha decay, this compound emits gamma rays and X-rays with a range of energies. osti.gov The most intense and well-known gamma-ray emission occurs at 59.5409 keV, which has a probability of 35.9%. wikipedia.orgosti.gov This particular gamma ray is a crucial signature in gamma spectrometry for the detection and quantification of ²⁴¹Am. mdpi.comnih.gov Other, less intense gamma emissions are also observed at energies such as 13.9 keV, 17.8 keV, and 26.4 keV. wikipedia.org

Recent high-resolution gamma-ray spectroscopy has revealed previously unobserved gamma-ray emissions from ²⁴¹Am decay. Using microcalorimeter detectors, new spectral lines have been identified at 207.72 ± 0.02 keV and 208.21 ± 0.01 keV. arxiv.orgresearchgate.net These discoveries, made possible by advanced detector technology that overcomes the resolution limitations of traditional High Purity Germanium (HPGe) detectors, provide a more detailed understanding of the ²⁴¹Am decay scheme. arxiv.org The identification of these new signatures is particularly important for non-destructive assays of nuclear materials, where gamma spectrometry is a primary analytical tool. arxiv.orgchalmers.se

Interactive Data Table: Key Gamma and X-ray Emissions of this compound

Energy (keV)	Probability (%)	Type	Reference
59.5409	35.9	Gamma	wikipedia.orgosti.gov
17.61	20.2	X-ray	osti.gov
13.9	-	Gamma	wikipedia.org
17.8	-	Gamma	wikipedia.org
26.4	-	Gamma	wikipedia.org
207.72 ± 0.02	-	Gamma	arxiv.orgresearchgate.net
208.21 ± 0.01	-	Gamma	arxiv.orgresearchgate.net

Neutron Cross-Sections of this compound in Nuclear Reaction Studies

The neutron cross-sections of this compound, which describe the probability of a neutron interacting with a ²⁴¹Am nucleus, are fundamental parameters in nuclear reactor physics and waste management studies. tandfonline.comtandfonline.com These cross-sections are energy-dependent and are categorized into different reaction types, primarily capture and fission.

Significant research has been dedicated to accurately measuring and evaluating the neutron capture and fission cross-sections of ²⁴¹Am. tandfonline.comiaea.org The thermal neutron capture cross-section, in particular, has been the subject of numerous studies, with reported values showing some discrepancies over the years. oecd.orgaps.org A recent evaluation by the NEA WPEC Subgroup 41 determined the weighted mean of the capture cross-section for ²⁴¹Am at 25.3 meV to be 717 ± 13 barns. oecd.org Another measurement using the DANCE detector at Los Alamos determined the thermal neutron capture cross-section to be 665 ± 33 barns. aps.org The JENDL-4.0 nuclear data library reports a thermal capture cross-section of 684.3 barns. jaea.go.jp

The fission cross-section of ²⁴¹Am is also a critical parameter. Experimental data for the fission cross-section are more abundant than for other neutron-induced reactions on ²⁴¹Am. tandfonline.comtandfonline.com The JENDL-4.0 library gives a thermal fission cross-section of 3.122 barns. jaea.go.jp The evaluation of both capture and fission cross-sections often involves analyzing experimental data from various sources and correcting them with updated standard reference cross-sections. iaea.org For instance, many historical measurements of the ²⁴¹Am(n,f) reaction cross-section were made relative to the fission cross-section of Uranium-235. iaea.org

Interactive Data Table: Thermal Neutron Cross-Sections of this compound (at 0.0253 eV)

Reaction Type	Cross-Section (barns)	Data Source
Capture (n,γ)	717 ± 13	NEA WPEC-41 oecd.org
Capture (n,γ)	665 ± 33	DANCE Experiment aps.org
Capture (n,γ)	684.3	JENDL-4.0 jaea.go.jp
Fission (n,f)	3.122	JENDL-4.0 jaea.go.jp
Total (n,total)	699.2	JENDL-4.0 jaea.go.jp
Elastic Scattering (n,elastic)	11.82	JENDL-4.0 jaea.go.jp

Due to the difficulty and scarcity of experimental data for some neutron-induced reactions on ²⁴¹Am, nuclear model calculations are essential for predicting and evaluating cross-sections across a wide energy range. tandfonline.comtandfonline.com Optical and statistical models are commonly employed to calculate reaction cross-sections. tandfonline.comjst.go.jp These models are used to compute various partial cross-sections, such as those for elastic and inelastic scattering, (n,2n), and (n,3n) reactions, ensuring that the sum of partial cross-sections is consistent with the total reaction cross-section. tandfonline.comosti.gov

Codes like EMPIRE 3.2 are used to perform these model calculations, considering contributions from compound nucleus formation, pre-equilibrium emission, and direct reactions. aip.org The results of these calculations are then compared with available experimental data and evaluated nuclear data libraries like ENDF/B-VIII.0, CENDL 3.2, and JEFF 3.3 to refine the models and improve the accuracy of the predicted cross-sections. aip.org

Isotopic Composition Analysis and Its Implications for Nuclear Research

The isotopic composition of americium, particularly the relative abundances of ²⁴¹Am, ²⁴²Am, and ²⁴³Am, is of great importance in nuclear research, including spent fuel characterization and nuclear safeguards. rsc.orginmm.org this compound is formed in nuclear reactors through the beta decay of Plutonium-241 (²⁴¹Pu). iaea.orgosti.gov Therefore, the amount of ²⁴¹Am in a plutonium sample increases over time, and its concentration relative to the parent ²⁴¹Pu can be used for age-dating of the material. inmm.org

Various analytical techniques are employed to determine the isotopic composition of americium. Mass spectrometry techniques, such as sector field inductively coupled plasma mass spectrometry (SF-ICP-MS) and thermal ionization mass spectrometry (TIMS), are preferred for precise and accurate measurements of americium isotope ratios at trace and ultra-trace levels. mdpi.com For instance, ²⁴¹Am/²⁴³Am isotope dilution mass spectrometry is a highly sensitive method for determining ²⁴¹Am concentrations in environmental samples. mdpi.com Gamma spectrometry is also used, often in conjunction with mass spectrometry, to determine the ²⁴¹Am content in samples like spent nuclear fuel. rsc.org The accurate determination of americium isotopic composition is crucial for validating nuclear model calculations of fuel burnup and for the accountability of nuclear materials. rsc.orginmm.org

Research on Nuclear Moments and Hyperfine Fields of this compound

Research into the nuclear moments and hyperfine fields of this compound provides fundamental insights into its nuclear structure and the electronic environment of the americium atom. The nuclear magnetic dipole moment (µI) and the electric quadrupole moment (Q) are key properties of the nucleus.

Atomic-beam measurements have been instrumental in determining these properties for ²⁴¹Am. scispace.comaps.org These experiments have confirmed the nuclear spin of ²⁴¹Am to be I = 5/2. aps.org The nuclear magnetic dipole moment has been measured as +1.58(3) nuclear magnetons. aps.org The hyperfine structure coupling constants, which describe the interaction between the nuclear moments and the electromagnetic fields produced by the atom's electrons, have also been precisely measured. aps.org These measurements, in turn, allow for the deduction of the magnetic fields at the nucleus. aps.org Such studies have shown that effects like core polarization play a significant role in the hyperfine fields of americium. aps.org This fundamental research contributes to a deeper understanding of nuclear and atomic theory for heavy elements.

Advanced Analytical and Characterization Methodologies

Radiometric Detection Techniques for Environmental and Research Samples

Radiometric techniques are foundational for the determination of Am-241, relying on the detection of the alpha particles and gamma rays emitted during its radioactive decay. europa.eu These methods are well-established and widely used for analyzing environmental and research samples. rsc.org

Alpha Spectrometry for Isotopic Determination and Quantification

Alpha spectrometry is a highly sensitive and selective method for the determination of low-level Am-241. nih.gov Its primary advantage lies in its ability to distinguish the alpha particles emitted by Am-241 from other types of radiation, resulting in low background noise and high sensitivity. nih.gov This technique is particularly useful for the isotopic determination and quantification of alpha-emitting radionuclides. rsc.org

The principle of alpha spectrometry involves the use of detectors, most commonly ion-implanted silicon detectors, to measure the energy of alpha particles emitted from a prepared sample source. nih.gov Since Am-241 emits alpha particles with distinct energies (primarily 5.486 MeV and 5.443 MeV), these can be identified and quantified. wikipedia.org However, to achieve accurate results, extensive sample preparation is often necessary to create a thin, uniform source, which minimizes self-absorption of the alpha particles and to remove interfering radionuclides, such as Plutonium-238 (²³⁸Pu), which emits alpha particles with similar energies. nih.govresearchgate.net

Research has demonstrated that for a typical silicon detector with a 2-day measurement time, the limit of detection (LOD) for Am-241 can be as low as 0.2–0.4 mBq/sample. mdpi.com Procedures have been developed for the determination of Am-241 in various samples, including fish, with the capability to measure specific activities below 1 mBq·kg⁻¹ of fresh mass. bmuv.de Isotope dilution alpha spectrometry, using Americium-243 as a tracer, is a common approach to accurately determine the concentration of Am-241 by accounting for chemical yield during sample preparation. rsc.org

Parameter	Description	Typical Values/Findings	References
Principle	Measures the energy of emitted alpha particles to identify and quantify radionuclides.	Utilizes detectors like ion-implanted silicon detectors.	nih.gov
Primary Alpha Energies of 241Am	The characteristic energies of alpha particles emitted by 241Am.	5.486 MeV (85.2%), 5.443 MeV (12.8%), 5.388 MeV (1.7%)	nih.gov
Limit of Detection (LOD)	The lowest amount of a substance that can be distinguished from the absence of that substance.	0.2–0.4 mBq/sample (with a 2-day measurement)	mdpi.com
Key Challenge	Potential for spectral interference from other alpha emitters.	Requires thorough chemical separation to remove interfering nuclides like 238Pu.	nih.govresearchgate.net

Gamma-Ray Spectroscopy for Direct Measurement

Gamma-ray spectroscopy offers a non-destructive method for the direct measurement of Am-241. nih.gov This technique is based on the detection of the characteristic 59.5 keV gamma-ray emitted during the decay of Am-241. nih.govtandfonline.com High-purity germanium (HPGe) detectors are commonly used for this purpose due to their excellent energy resolution, which allows for the clear identification of the 59.5 keV peak. nih.govtandfonline.com

This method is particularly advantageous for in-situ measurements and for the analysis of samples with higher concentrations of Am-241, such as contaminated soils or plutonium-containing materials. nih.govpsu.edu It can be used to quantify Am-241 without the need for extensive chemical separation, which is a significant advantage over alpha spectrometry. tajhizkala.ir However, for accurate quantification, corrections for the attenuation of gamma rays within the sample matrix are necessary. nih.gov

Two primary approaches for quantitative analysis are direct high-resolution gamma-ray spectrometry (HRGS) and isotope dilution gamma-ray spectrometry (IDGS). psu.edu HRGS involves the direct measurement of the sample's gamma-ray spectrum, while IDGS utilizes a spike of a known amount of Americium-243 and measures the intensity ratio of the gamma rays from both isotopes. psu.edu The accuracy of gamma-ray spectroscopy measurements can be within 10%, with ongoing refinements in calibration strategies aimed at improving precision. nih.gov

Parameter	Description	Typical Values/Findings	References
Principle	Detects the characteristic gamma-rays emitted during radioactive decay.	Primarily measures the 59.5 keV gamma-ray from 241Am.	nih.govtandfonline.com
Detector	The type of detector most commonly used for this technique.	High-Purity Germanium (HPGe) detectors.	nih.govtandfonline.com
Application	Suitable for non-destructive and direct measurements.	Analysis of contaminated soils and plutonium-containing materials.	nih.govpsu.edu
Key Advantage	A significant benefit of this analytical method.	Does not require extensive chemical separation.	tajhizkala.ir

Liquid Scintillation Counting for Activity Measurement

Liquid scintillation counting (LSC) is a versatile technique for measuring the activity of Am-241, particularly in aqueous samples. radioprotection.orgradioprotection.org The method involves mixing the sample with a liquid scintillation cocktail, which emits flashes of light (scintillations) when it interacts with the alpha particles from Am-241. These light flashes are then detected and counted by a photomultiplier tube. radioprotection.org

LSC is favored for its relatively simple sample preparation and high counting efficiency. radioprotection.org Modern liquid scintillation counters can also employ pulse shape analysis to distinguish between alpha and beta radiation, which is useful when analyzing samples containing mixed radionuclides. radioprotection.org For instance, this technique has been used to determine Am-241 and Plutonium-239 activities in tracing experiments in aquatic environments. radioprotection.org The efficiency for counting alpha particles can be high, though it can be affected by chemical quenching from the sample matrix. radioprotection.org Research has shown that LSC can achieve results that are in good agreement with other methods, such as ICP-MS, for the analysis of Am-241 in urine samples. nih.gov

Mass Spectrometric Detection Techniques for Trace and Ultra-Trace Analysis

In recent years, mass spectrometric techniques have become increasingly important for the analysis of Am-241, offering higher precision, accuracy, and sensitivity compared to radiometric methods, especially for trace and ultra-trace level measurements. nih.govresearchgate.net

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for Elemental and Isotopic Analysis

Inductively coupled plasma mass spectrometry (ICP-MS) is a powerful and rapid technique for the determination of long-lived radionuclides like Am-241. researchgate.net In this method, the sample is introduced into a high-temperature argon plasma, which ionizes the atoms. The resulting ions are then separated based on their mass-to-charge ratio and detected.

Sector field ICP-MS (SF-ICP-MS) offers high sensitivity and resolution, making it particularly suitable for low-level environmental measurements. researchgate.net The absolute detection limit for Am-241 using SF-ICP-MS can be as low as 0.86 fg (0.11 mBq), which is comparable to that of alpha spectrometry. researchgate.net A significant advantage of ICP-MS is its speed of analysis. nih.gov However, a major challenge is the potential for isobaric and polyatomic interferences, such as from Plutonium-241 (²⁴¹Pu) and various molecular ions. nih.gov Therefore, effective chemical separation procedures are crucial to remove these interfering species before analysis. nih.gov Methods have been developed that combine extraction chromatography with SF-ICP-MS to achieve high decontamination factors and accurate results for Am-241 in complex matrices like soil. rsc.org

Parameter	Description	Typical Values/Findings	References
Principle	Ionizes atoms in a high-temperature plasma and separates them by mass-to-charge ratio.	Provides rapid and sensitive detection of long-lived radionuclides.	researchgate.net
Detection Limit	The lowest concentration of an analyte that can be reliably detected.	As low as 0.86 fg (0.11 mBq) for SF-ICP-MS.	researchgate.net
Key Advantage	A significant benefit of this analytical method.	High speed of analysis compared to some radiometric techniques.	nih.gov
Key Challenge	A primary obstacle or difficulty in the analytical process.	Isobaric and polyatomic interferences (e.g., 241Pu).	nih.gov

Thermal Ionization Mass Spectrometry (TIMS) for High-Accuracy Isotope Ratio Determination

Thermal ionization mass spectrometry (TIMS) is a highly accurate technique for determining isotope ratios of actinides, including americium. mdpi.com In TIMS, a purified sample is loaded onto a metal filament, which is then heated to high temperatures to cause thermal ionization of the sample. The resulting ions are accelerated and separated by a magnetic field according to their mass-to-charge ratio.

Speciation Analysis Techniques in Environmental Matrices

Understanding the chemical form, or speciation, of Americium-241 in the environment is critical for accurately assessing its mobility, bioavailability, and potential radiological impact. mdpi.comresearchgate.net The speciation of americium, which primarily exists in the +3 oxidation state in the environment, influences its interaction with soil particles, sediments, and biological systems. mdpi.com Analytical methods for speciation often involve a combination of separation techniques that distinguish between different physical and chemical forms of Am-241, such as soluble species, colloidal particles, and those bound to organic or inorganic materials. These techniques can include sequential extraction schemes, ultrafiltration, and chromatographic methods coupled with sensitive detection systems like ICP-MS. mdpi.com

Tracer Applications of this compound in Analytical Method Development

Radioisotopes are invaluable tools as tracers in the development and validation of analytical methods. In the analysis of this compound, the isotope Americium-243 (243Am), with its longer half-life of 7,370 years, is commonly used as a yield tracer. nih.govresearchgate.net A known amount of 243Am is added to the sample at the beginning of the chemical procedure. By measuring the amount of 243Am recovered at the end of the analysis, the chemical yield of the separation process for Am-241 can be accurately determined. nih.gov This is a cornerstone of quantitative radiochemical analysis, ensuring the accuracy of the final result.

Conversely, this compound itself is used as a tracer for various applications. It can be used as a tracer when analyzing for 243Am if a sample needs to be monitored for both isotopes. nih.gov Beyond its role in americium analysis, Am-241 serves as a useful gamma-ray source for instrument calibration and in various industrial gauges. nih.govwikipedia.org Recently, 241Am has been proposed as a superior alternative to 239Pu for the calibration of filters used in monitoring radioactive atmospheric contamination. radioprotection.org Its benefits include higher chemical stability, combined alpha and gamma emissions for precise non-destructive measurements, and reduced regulatory constraints, making it a more versatile and safer option for long-term use in developing and validating measurement protocols. radioprotection.orgradioprotection.org

Environmental Distribution and Transport Dynamics

Sources of Americium-241 in the Environment for Study

The primary sources of this compound in the environment are global fallout from past atmospheric nuclear weapons testing, discharges from nuclear fuel reprocessing facilities, and the in-situ decay of its parent radionuclide, Plutonium-241. mdpi.comnih.gov

Global Fallout from Nuclear Weapons Testing

Atmospheric nuclear weapons tests conducted between 1945 and 1980 are the most significant contributor to the global inventory of this compound. mdpi.com These tests released a variety of radionuclides into the atmosphere, including Plutonium-241 (Pu-241). cdnsciencepub.com This Pu-241, with a half-life of 14.4 years, decays to Am-241, resulting in a widespread, low-level distribution of Am-241 across the globe. nih.govcdnsciencepub.com The fallout was more significant in the northern hemisphere. cdnsciencepub.com The peak global activity of Am-241 from this source is expected to occur around the year 2035. nih.gov

Discharges from Nuclear Fuel Reprocessing Plants

Table 1: this compound Discharges from Nuclear Fuel Reprocessing Plants (2008)

Radionuclide	La Hague (TBq/yr)	Sellafield (TBq/yr)
This compound	2.74E-03	2.97E-02

Source: OSPAR Commission: Liquid Discharges from Nuclear Installations 2008. neimagazine.com

In Situ Production from Plutonium-241 Decay

A significant portion of the this compound present in the environment is not from direct release but is formed "in situ" from the radioactive decay of Plutonium-241 (Pu-241). mdpi.comnih.gov Pu-241 is released from both nuclear weapons testing and nuclear fuel cycle activities. mdpi.comepa.gov As Pu-241 decays, the concentration of Am-241 in contaminated soils and sediments gradually increases, reaching a maximum approximately 70 years after the initial Pu-241 release. wikipedia.org This ongoing production means that the environmental impact of Pu-241 releases must also consider the future ingrowth of its more radiologically significant daughter product, Am-241. nih.gov

Behavior and Distribution in Terrestrial Environments

Once introduced into terrestrial environments, this compound exhibits specific behaviors that govern its distribution in soils and uptake by plants.

Americium in Soils: Mobility and Depth Profiles

This compound in soil is generally considered to be relatively immobile. epa.gov It has a strong tendency to bind to soil particles, particularly clay and organic matter. nih.gov This binding limits its downward migration through the soil profile. epa.gov Studies of soil cores have shown that the majority of Am-241 from fallout is retained in the upper layers of the soil, typically within the top 10 to 20 centimeters. psu.edunih.gov

However, the mobility of americium can be influenced by soil properties such as pH and the presence of organic acids. osti.gov In acidic soils with high organic content, the mobility of americium may be slightly enhanced. osti.govrsc.org Research has indicated that the migration rate of americium in the organic horizons of forest soils can be on the order of 0.2 to over 0.5 cm per year, while in mineral soil layers, the rates are generally lower, ranging from 0.1 to 2 cm per year. rsc.org

Table 2: Migration Rates of this compound in Forest Soil

Soil Horizon	Migration Rate (cm/year)
Top Organic Horizons (LOf1, Of2)	> 0.5
Oh Horizon	0.2 - 0.4
Mineral Horizon (0-10 cm)	0.1 - 2

Source: Analyst, 1992, 117, 469. rsc.org

Americium in Plants: Uptake and Transport Mechanisms

The uptake of this compound from the soil by plants is generally low. nih.gov The transfer of americium from soil to plant roots and its subsequent translocation to other parts of the plant is limited. nih.gov The concentration ratios, which compare the concentration of a radionuclide in the plant to that in the soil, are typically very low for americium. nih.gov

Several factors influence the uptake of americium by plants, including:

Soil Chemistry: Uptake is generally higher in acidic soils. nih.gov The presence of chelating agents can increase the availability of americium for plant uptake. osti.gov

Plant Species: Different plant species exhibit varying abilities to absorb americium. mdpi.com

Plant Part: Translocation to edible parts like fruits and seeds is significantly lower than to leaves and stems. nih.gov

Foliar uptake, the direct deposition of airborne americium onto plant surfaces, can also be a pathway for contamination, particularly during periods of atmospheric fallout. nih.gov However, this surface contamination can be reduced by weathering and washing. nih.gov

Table 3: Transfer Factors for this compound from Soil to Plants

Plant Type	Transfer Factor Range
Various Crops	10⁻⁶ to 10⁻²

Source: Toxicological Profile for Americium, NCBI. nih.gov

Behavior and Distribution in Aquatic Environments

In aquatic systems, the behavior of this compound is governed by its solubility and its strong tendency to interact with suspended particulate matter. researchgate.net The trivalent state, Am(III), is the most stable in typical environmental redox conditions. mdpi.commdpi.com However, its distribution between dissolved and particulate phases is highly dependent on the water's physicochemical properties. researchgate.net

Several factors influence the formation of americium particulates, including pH, ionic strength, and the presence of complexing agents like humic acids. researchgate.net

In acidic, ion-poor waters , Am-241 tends to be more soluble. One study demonstrated that in such conditions, only 17% of the Am-241 was present as particles (>0.45 µm), with the majority existing in soluble or colloidal forms. researchgate.net

Conversely, in ion-rich water with a neutral pH , a significantly higher amount of Am-241 is found in the particulate form, reaching up to 67% in streamwater. researchgate.net

In marine environments, such as Spanish Mediterranean coastal waters, particulate americium was found to constitute an average of 45% of the total concentration in seawater, with the remaining 55% being soluble. researchgate.net This highlights the pronounced particle-reactive nature of americium, which leads to its preferential scavenging from the water column and accumulation in bottom sediments. acs.orgresearchgate.net This behavior is so significant that suspended particulate matter in these waters was found to be enriched in Am-241 by a factor of eight compared to Plutonium-239. researchgate.net

This compound's particle reactivity drives its sorption onto a wide variety of surfaces in aquatic environments. This includes natural geological materials and emerging anthropogenic materials like microplastics.

Sorption onto Calcite: As established in fractionation analyses, Am-241 has a notable affinity for the carbonate fraction in sediments. mdpi.com Calcite (calcium carbonate, CaCO₃) is a common mineral in many aquatic systems. The chemical similarity between the ionic radius of Am³⁺ and Ca²⁺, along with the strong complexing ability of carbonate ions, facilitates the sorption of americium onto calcite surfaces. This process can occur through surface complexation or co-precipitation, effectively removing dissolved Am-241 from the water column and sequestering it in geological formations.

Sorption onto Microplastics: The ubiquitous presence of microplastics presents a new vector for radionuclide transport. Studies have investigated the interaction of Am-241 with various types of microplastics, such as polyamide (PN6) and polyethylene (B3416737) (PE). mdpi.compreprints.orgresearchgate.net Research shows that microplastics can adsorb Am-241, with the efficiency of this process depending on the polymer type and the water's pH. mdpi.comresearchgate.net

The sorption efficiency (expressed as the distribution coefficient, Kd) is influenced by the Am(III) speciation in the solution and the surface charge of the microplastic. mdpi.com

Maximum adsorption is often observed in alkaline conditions (pH 9). mdpi.com

Polyamide (PN6) has been shown to have a higher sorption capacity for Am-241 than polyethylene (PE), likely due to the presence of amide and amino groups on its surface that can form complexes with americium. mdpi.comresearchgate.net

The Kd values for americium sorption onto microplastics have been found to be comparable to those in soil systems, indicating that these anthropogenic particles play a significant role in the environmental behavior and transport of americium in aquatic systems. mdpi.com

Table 2: this compound Sorption Data on Microplastics

Microplastic Type	Aqueous Solution	Key Finding	Reference
Polyurethane (PU) & Polylactic acid (PLA)	Aqueous lab solutions, seawater, wastewater	Highest adsorption for americium observed in the alkaline pH region. Temperature increase positively affects binding.	preprints.org
Polyamide (PN6) & Polyethylene (PE)	De-ionized water & seawater	Sorption efficiency (Kd) depends on pH and MP type. PN6 shows higher Kd values than PE.	mdpi.com
Polyethylene (PE) & Polyamide (PN6)	Aqueous solutions	Reported Kd values for Am-241 adsorption are 100 L kg⁻¹ for PE and 680 L kg⁻¹ for PN6.	preprints.org

Atmospheric Transport Models and Dispersion Studies

Atmospheric transport is a key pathway for the initial distribution of this compound following its release from sources such as nuclear weapons testing or radiological incidents. osti.gov To predict the movement and deposition of airborne Am-241, sophisticated atmospheric dispersion models are utilized. These models integrate meteorological data with release characteristics to simulate the trajectory and concentration of the radioactive plume. nih.gov

Examples of models used in dispersion studies include:

Lagrangian Puff Models (e.g., DERMA): These models are designed for long-range dispersion modeling, tracking "puffs" of contaminated air as they are transported by wind fields. ku.dk

Lagrangian Particle Dispersion Models (e.g., LODI): The Lagrangian Operational Dispersion Integrator (LODI) code simulates the dispersion and deposition of radioactive particles. osti.gov

Eulerian Models (e.g., AERMOD): The AERMOD model is used to estimate dispersion and deposition in the vicinity of a release, accounting for factors like building wake effects. pnnl.gov

Meteorological Models (e.g., WRF): The Weather Research and Forecast (WRF) atmospheric model generates the detailed three-dimensional wind fields and turbulence parameters that are essential inputs for dispersion models. osti.gov

A notable application of these models was the simulation of the February 2014 radiological release from the Waste Isolation Pilot Plant (WIPP) in New Mexico. osti.gov For this event, the WRF and LODI models were used to simulate the transport, dispersion, and deposition of released radionuclides, including Am-241. The model predictions were then compared with measurements from air sampling stations to validate and refine the simulation. For the initial measurement period, the ratio of measured to computed air concentrations for Am-241 was 0.955, indicating a high degree of model accuracy. osti.gov These studies are crucial for emergency response planning and for assessing the environmental footprint of radioactive releases.

Environmental Chronology Studies Using this compound as a Time Marker

The release of artificial radionuclides from the atmospheric nuclear weapons tests of the mid-20th century, while a significant contamination event, has provided scientists with powerful tools for dating recent environmental archives. This compound, in particular, serves as an excellent chronostratigraphic marker. cdnsciencepub.comresearchgate.net

The primary source of environmental Am-241 is the radioactive decay of its parent isotope, Plutonium-241 (Pu-241, half-life 14.3 years), which was a component of nuclear fallout. cdnsciencepub.com The majority of this fallout occurred between 1955 and 1966, with a distinct global peak in 1963. cdnsciencepub.com As Pu-241 decays, the concentration of Am-241 in the environment increases, reaching a maximum activity decades later. mdpi.com

This well-defined historical deposition pattern allows the Am-241 peak found in undisturbed sediment cores, peat bogs, and glacial ice to be reliably dated to 1963. cdnsciencepub.comresearchgate.net This provides a critical time-marker for validating and calibrating other dating methods, such as Lead-210 dating. cdnsciencepub.com The presence of Am-241 is a definitive indicator of material deposited after the start of the atomic era, making it a key marker for defining the onset of the Anthropocene epoch. cdnsciencepub.com Its relatively long half-life (432.2 years) ensures that it will remain a detectable marker for approximately 2,600 years. cdnsciencepub.com

Nuclear Waste Management and Transmutation Research

Americium-241 as a Contributor to Long-Lived Radioactive Waste Radiotoxicity

Spent nuclear fuel contains a variety of radioactive elements, with long-lived actinides like plutonium and americium isotopes being major contributors to the long-term radiotoxicity. xylenepower.com While fission products dominate the total radiotoxicity for the first 100 years after fuel discharge, the radiotoxicity beyond this period is primarily due to transuranic elements. xylenepower.com Specifically, between approximately 100 and 1,000 years after discharge, this compound, which is a decay product of Plutonium-241, becomes the dominant contributor to radiotoxicity. xylenepower.comiaea.org

The high radiotoxicity of this compound stems from its long half-life of 432 years and the high-energy alpha particles it emits during decay. osti.goviaea.org Although alpha particles have a limited range and can be easily shielded externally, they pose a significant hazard if inhaled or ingested, as they can directly affect living tissue. osti.goviaea.org The presence of this compound and its decay product, Neptunium-237, which also has a very high radiotoxicity, makes them key radionuclides of concern in performance assessment calculations for geological disposal sites. osti.gov

If plutonium is separated from spent fuel and transmuted, americium and its daughter products become the main source of radiotoxicity for up to several thousand years. oecd-nea.org It has been noted that this compound can contribute up to 90% of the radiotoxicity of spent fuel between 200 and 1000 years of storage. janleenkloosterman.nl The long-term management of this compound is therefore a critical aspect of ensuring the safety of nuclear waste repositories. xylenepower.comosti.gov

Strategies for Nuclear Transmutation in Advanced Reactor Systems

To address the long-term radiotoxicity of this compound, researchers are investigating nuclear transmutation, a process that converts long-lived radioactive isotopes into shorter-lived or stable ones. uknnl.comeuropa.eu This is typically achieved by irradiating the target material with neutrons in a nuclear reactor or an accelerator-driven system. uknnl.com The goal is to fission the minor actinides, producing fission products that are generally shorter-lived. uknnl.com

Effective transmutation requires a high neutron flux and long irradiation times due to the relatively low reaction cross-sections for both direct and indirect fission of minor actinides. uknnl.com Advanced reactor systems, including thermal reactors, fast reactors, and accelerator-driven systems, are being studied for their potential to transmute this compound. uknnl.com

Thermal neutron reactors, such as Pressurized Water Reactors (PWRs), can be used for the transmutation of this compound. oecd-nea.orgpensoft.net In a thermal spectrum, this compound can absorb neutrons, leading to its conversion into other nuclides. unt.edu However, the balance between neutron fission and capture is less favorable in thermal reactors compared to fast reactors. uknnl.com While thermal reactors can achieve worthwhile transmutation rates, the process can be lengthy due to the lower neutron flux. uknnl.comiaea.org

One of the challenges with transmuting this compound in thermal reactors is the production of heavier actinides, such as Curium-242, through neutron capture. unt.edu This can lead to a mixture of nuclides with high alpha activity and spontaneous fission rates, making subsequent reprocessing and fuel fabrication difficult. oecd-nea.org To overcome this, a "deep burn" single irradiation step, where the irradiated americium is disposed of without successive reprocessing, has been proposed. oecd-nea.orguknnl.com Studies have shown that irradiating this compound in a thermal reactor can significantly reduce the amount of its long-lived decay product, Neptunium-237, after a million years of storage. oecd-nea.org

Fast neutron reactors are considered more efficient for transmuting minor actinides like this compound. xylenepower.comiaea.org In a fast neutron spectrum, actinides are more likely to fission rather than capture neutrons and transmute into higher actinides. xylenepower.com This leads to a more efficient destruction of the long-lived waste and a better neutron economy. xylenepower.comjanleenkloosterman.nl Fast reactors are characterized by a high neutron flux, which can be two orders of magnitude higher than in thermal reactors, and a significant excess of neutrons. iaea.org

This compound in a fast reactor can transmute into other nuclides, some of which are fissile. For example, after capturing a neutron, this compound becomes the short-lived fissile isotope Americium-242, which then decays into Curium-242 and subsequently into Plutonium-238. iaea.org However, the transmutation process also leads to the formation of curium isotopes with high heat release, which can complicate the handling of spent fuel assemblies. iaea.org

Lead-bismuth eutectic (LBE) is being considered as a coolant for advanced fast reactors and accelerator-driven systems designed for minor actinide transmutation. tandfonline.comscirp.org The use of an LBE coolant presents its own set of challenges, including corrosion and erosion effects at high temperatures, which necessitates keeping the fuel-clad temperature as low as possible. tandfonline.com Studies on reactors like the SVBR-100, which uses an LBE coolant, have shown that the transmutation of this compound is more efficient with uranium fuel compared to MOX-fuel. scirp.org

The design and fabrication of target materials are crucial for the successful transmutation of this compound. These targets typically consist of this compound dispersed in an inert matrix. oecd-nea.org Two main types of targets are considered: solid solution targets where the actinide is incorporated directly into the fuel, and composite targets where the actinide is dispersed in a non-fissile matrix. oecd-nea.org

A key challenge in the design of americium-containing targets is the significant swelling caused by the production of helium gas during irradiation. europa.euoecd-nea.org Research focuses on developing target materials that can enhance helium release to limit this swelling. europa.euoecd-nea.org This can be achieved by increasing the irradiation temperature or by creating open porosity within the target structure. europa.euoecd-nea.org

Various fabrication techniques are being explored to produce these targets, including conventional powder metallurgy and more advanced methods like sol-gel processes and infiltration techniques. researchgate.netoecd-nea.orgkuleuven.be The goal is to develop dust-free methods that reduce radiation exposure to personnel and minimize radioactive waste generation during fabrication. researchgate.netkuleuven.be The infiltration of a porous, non-active matrix with a solution containing americium is one such promising technique. oecd-nea.orgkuleuven.be

Interactive Table: Americium Transmutation Target Compositions and Fabrication Methods

Target Type	Matrix Material	Americium Form	Fabrication Method	Key Research Focus
Composite (Micro-dispersed)	Ceramic (e.g., MgAl₂O₄)	AmO₂ particles (~1 µm)	Wet route (infiltration) or Dry route (high-energy mixing)	Helium release to mitigate swelling. oecd-nea.org
Composite (Macro-dispersed)	Inert matrix	Spherical Am compound particles (~100 µm)	Soft blending process	Minimizing fission product recoil damage to the matrix. oecd-nea.org
CERCER	(Pu, Am, Zr)O₂	Solid solution	Not specified	In-pile behavior, gas release, and fuel swelling. europa.eu
CERMET	(Pu, Am)O₂-Mo	Cermet	Not specified	In-pile behavior, gas release, and fuel swelling. europa.eu
Infiltrated Microspheres	Porous uranium oxide	Am(NO₃)₃ solution	Internal gelation and infiltration	Dust-free fabrication, homogeneous Am distribution. researchgate.netkuleuven.be

Accelerator-Driven Systems (ADS) for Minor Actinide Transmutation

Accelerator-Driven Systems (ADS) are a promising technology for the transmutation of high-level nuclear waste, including minor actinides like this compound. osti.goviaea.org An ADS consists of a high-power particle accelerator that directs a beam of protons onto a heavy metal spallation target. This process generates a large number of neutrons, which then bombard a sub-critical reactor core containing the waste to be transmuted. iaea.orgcerncourier.com

Because the reactor is sub-critical, it relies on the external neutron source from the accelerator to sustain the fission chain reaction. cerncourier.comcern.ch This provides a high degree of safety, as the reaction can be stopped simply by turning off the accelerator. cerncourier.com ADS can be designed to operate with different neutron spectrums, but a fast spectrum is generally preferred for actinide transmutation to favor fission over capture reactions. xylenepower.comosti.gov

The main advantage of ADS is its potential to efficiently "burn" or transmute long-lived radioactive waste into shorter-lived or stable isotopes, thereby reducing the long-term radiological hazard of nuclear waste. osti.govworld-nuclear.org

Experiments have been conducted to demonstrate the principle of nuclear transmutation of minor actinides in ADS. At the Kyoto University Critical Assembly (KUCA), experiments have successfully demonstrated the fission of this compound in a subcritical core. tandfonline.comtandfonline.com In these experiments, a 100 MeV proton accelerator was used to generate neutrons from a lead-bismuth target, which were then directed into the subcritical core containing this compound foils. tandfonline.comtandfonline.com

The fission reaction rates of this compound were measured using a back-to-back fission chamber, which simultaneously recorded signals from the this compound test foil and a reference Uranium-235 foil. tandfonline.comtandfonline.com These experiments have provided crucial data on the fission and capture reaction rates of this compound in a subcritical system, confirming the feasibility of its transmutation using ADS technology. tandfonline.com Further research is planned to investigate the uncertainties in the cross-section data of minor actinides under varying conditions of subcriticality and neutron spectra. iaea.org Studies have also been performed to estimate the sensitivity of detectors to measure the transmutation rates of this compound in low-power ADS models. epj-n.org

Use of High-Energy Proton Accelerators and Spallation Targets

Accelerator-Driven Systems (ADS) represent a sophisticated technological approach for the transmutation of long-lived radioactive isotopes like this compound into shorter-lived or stable nuclides. world-nuclear.orgosti.gov These hybrid systems combine a high-energy particle accelerator with a sub-critical nuclear reactor core. cern.ch The fundamental principle of an ADS involves directing a high-energy proton beam, typically with energies up to 1 GeV, from an accelerator onto a heavy metal spallation target. uknnl.comoecd-nea.org This collision induces spallation, a nuclear reaction that releases a large number of neutrons. osti.govcern.ch

These spallation neutrons are then used to drive a sub-critical core containing the material to be transmuted, such as this compound. world-nuclear.orguknnl.com In a sub-critical core, the chain reaction is not self-sustaining and relies on the external neutrons from the spallation source. osti.govcern.ch This characteristic provides an inherent safety advantage, as the fission process ceases when the accelerator beam is turned off. cern.ch The neutrons produced, which can have very high energies, are effective in inducing fission in minor actinides like this compound. cern.chiaea.org

Various materials have been investigated for use as spallation targets. Solid tungsten is a common choice due to its high neutron yield and ability to withstand high temperatures. oecd-nea.org Heavy liquid metals, such as lead or lead-bismuth eutectic, are also considered advantageous as they can function as both the spallation target and the coolant for the system. osti.govoecd-nea.org These materials have a low neutron slowing down power, which results in a harder neutron spectrum that is more favorable for the transmutation of minor actinides. oecd-nea.org

Conceptual design studies for ADS facilities have been undertaken by various international research bodies. The Japan Atomic Energy Research Institute (JAERI) has developed a design for an 820 MW thermal power ADS that utilizes a 1.5 GeV, 33 mA proton beam and a tungsten spallation target. oecd-nea.org This system is designed to transmute minor actinide mononitride fuel and is projected to achieve a net minor actinide transmutation rate of approximately 10% per year. oecd-nea.org More recently, experiments at the Kyoto University Critical Assembly (KUCA) have successfully demonstrated the principle of nuclear transmutation of this compound by injecting high-energy neutrons from a 100 MeV proton accelerator and a lead-bismuth target into a subcritical core. tandfonline.com

Fuel Cycle Implications of Americium Separation and Transmutation

The integration of this compound separation and transmutation into the nuclear fuel cycle, a strategy known as Partitioning and Transmutation (P&T), has significant implications for radioactive waste management. uknnl.comigdtp.eu The primary motivation for P&T is to reduce the long-term radiotoxicity and heat load of high-level nuclear waste, which is largely attributable to minor actinides, including americium. uknnl.comoecd-nea.org By transmuting these long-lived isotopes into shorter-lived fission products, the radiological burden on a geological repository could be reduced by a factor of up to 100. uknnl.com

Implementing a P&T strategy necessitates advanced reprocessing techniques to separate americium and other minor actinides from spent nuclear fuel. world-nuclear.org Conventional reprocessing methods like PUREX are designed to separate plutonium and uranium, leaving other actinides in the high-level waste stream. uknnl.com Therefore, additional chemical separation stages would be required to isolate americium. uknnl.comworld-nuclear.org The efficiency of these separation processes is crucial; a high purity of the separated americium is necessary for the fabrication of effective transmutation targets and to prevent the generation of new transuranic isotopes during irradiation. world-nuclear.org

The introduction of americium into the fuel cycle presents several challenges. The fabrication of fuel or targets containing significant amounts of americium is complicated by its high radioactivity and decay heat. pensoft.netdiva-portal.org This necessitates heavily shielded and potentially remote handling facilities to manage the increased radiation doses. liverpool.ac.uk Furthermore, the presence of americium in reactor fuel can alter the core's safety parameters. diva-portal.orgliverpool.ac.uk Studies have shown that increasing the americium content can degrade system safety by affecting coolant temperature and void effects, as well as reducing the effectiveness of the Doppler feedback mechanism. liverpool.ac.uk

Geological Disposal Considerations for this compound Containing Waste

This compound is a significant contributor to the long-term heat generation and radiotoxicity of spent nuclear fuel, posing a major challenge for the design and long-term safety of geological disposal facilities. uknnl.comigdtp.eu Due to its long half-life of 432 years, this compound, along with other minor actinides, dominates the total radioactivity of high-level waste after the initial decay of shorter-lived fission products, roughly 500 years after discharge from a reactor. uknnl.combbau.ac.in

The heat generated by the decay of this compound and other heat-emitting radionuclides influences the capacity of a geological repository. oecd-nea.org The thermal output of the waste packages dictates the spacing required between them in the underground disposal tunnels to prevent overheating of the surrounding rock formation. andra.fr By separating americium from the waste destined for geological disposal, the heat load can be significantly reduced. oecd-nea.org It has been estimated that the removal of plutonium and americium could increase the loading factor of a repository like the proposed Yucca Mountain facility by a factor of about six. oecd-nea.org

The long-term safety of a geological repository is assessed based on its ability to contain radionuclides and prevent their migration into the biosphere over thousands of years. iaea.org While geological repositories are designed with multiple barriers for passive safety, the presence of long-lived isotopes like this compound requires robust safety cases to account for potential future scenarios, including human intrusion. iaea.org The disposal of waste containing this compound is subject to strict regulatory limits due to its potential contribution to radiation doses in the event of a release. osti.gov

Currently, deep geological disposal is the internationally recognized solution for the final disposal of high-level radioactive waste, although no such facility is yet in operation for this waste category. bbau.ac.iniaea.org In many countries, spent fuel and high-level waste containing this compound are held in interim storage pending the availability of a geological repository. iaea.org The challenges associated with the disposal of long-lived sources like this compound have led to research into alternative disposal options and highlight the difficulties in establishing permanent disposal pathways. gao.goviaea.org

Research and Technological Applications Beyond Fundamental Properties

Neutron Source Development for Research and Industrial Radiography

Americium-241 serves as a crucial component in the development of neutron sources for a variety of research and industrial applications. When combined with a light element, typically beryllium, it becomes a potent and stable source of neutrons. This is achieved through the (α,n) reaction, where the alpha particles emitted by this compound interact with the nuclei of the light element, leading to the emission of neutrons. These neutron sources are valued for their portability, long half-life, and stable neutron flux, making them a practical alternative to nuclear reactors or particle accelerators for certain applications.

The most common type of this compound-based neutron source is the Americium-Beryllium (Am-Be) source. In these sources, this compound, usually in the form of americium dioxide (AmO₂), is intimately mixed with beryllium powder and compressed into a ceramic pellet. This mixture is then doubly encapsulated in welded stainless steel to ensure safety and containment of the radioactive material.

The fundamental principle behind an Am-Be source is the nuclear reaction that occurs when an alpha particle from the decay of this compound strikes a beryllium-9 nucleus. This interaction results in the formation of a carbon-12 nucleus and the release of a neutron. The neutrons produced have a broad energy spectrum, ranging from 0.1 to 11 MeV, with an average energy of about 4.2 to 4.5 MeV. A typical neutron output for an Am-Be source is approximately 2.2 x 10⁶ neutrons per second per 37 GBq (1 Curie) of this compound. Due to the long half-life of this compound (432.2 years), these sources provide a consistent and reliable neutron flux over extended periods, although they typically have a recommended working life of 15 years.

Am-Be sources are manufactured in various sizes and activities to suit different industrial and research needs. qsa-global.com They are designed to be robust and withstand harsh environments. qsa-global.com

Table 1: Properties of a Typical Americium-Beryllium (Am-Be) Neutron Source

Property	Value
Neutron Emission Reaction	⁹Be(α,n)¹²C
This compound Half-life	432.2 years
Neutron Energy Range	0.1 - 11 MeV
Average Neutron Energy	~4.2 - 4.5 MeV
Typical Neutron Output	2.2 x 10⁶ n/s per 37 GBq (1 Ci)

Am-Be neutron sources are utilized in neutron radiography and tomography, which are non-destructive imaging techniques. lanl.gov Unlike X-rays, which interact with the electron cloud of an atom, neutrons interact with the nucleus. This property allows neutrons to penetrate heavy materials like lead and steel while being attenuated by lighter elements such as hydrogen.

In neutron radiography , a beam of neutrons is passed through an object, and the transmitted neutrons are captured on a detector, creating a two-dimensional image. This technique is particularly useful for visualizing the internal structure of objects containing hydrogenous materials, such as water, oil, or plastics, within metal casings.

Neutron tomography extends this principle to create three-dimensional images. By rotating the object in the neutron beam and taking multiple radiographs at different angles, a computer algorithm can reconstruct a 3D model of the object's internal structure.

The portability and stable output of Am-Be sources make them suitable for in-field and laboratory-based neutron imaging applications where a nuclear reactor is not feasible.

In the oil and gas industry, Am-Be neutron sources are integral to well logging operations. qsa-global.comionactive.co.uk Well logging involves lowering specialized tools into a borehole to measure the physical properties of the surrounding rock formations.

For moisture measurement , the fast neutrons emitted from the Am-Be source interact with hydrogen atoms present in the formation fluids (water or hydrocarbons). These interactions slow down the neutrons (a process called thermalization). Detectors in the logging tool measure the population of these slowed-down, or thermal, neutrons. A higher concentration of hydrogen results in a greater number of thermal neutrons, which can be correlated to the porosity and moisture content of the rock. This information is critical for identifying potential hydrocarbon reservoirs.

Portable nuclear gauges containing Am-Be sources are also used in civil engineering and agriculture to measure the moisture content and density of soils. oregonstate.eduapnga.com This helps in assessing soil compaction for construction projects and determining optimal irrigation schedules for crops. oregonstate.edu

Gamma/X-ray Excitation Source in Materials Characterization

Beyond its use in neutron sources, the gamma-ray emissions from this compound are valuable for various materials characterization techniques. This compound decays with the emission of a prominent gamma ray at 59.5 keV. This monoenergetic gamma-ray emission, along with other lower-energy X-rays, serves as a reliable excitation source for spectroscopic and gauging applications.

X-ray fluorescence (XRF) spectroscopy is a non-destructive analytical technique used to determine the elemental composition of materials. lanl.gov In this method, the 59.5 keV gamma rays from an this compound source are used to irradiate a sample.

When a high-energy photon from the source strikes an atom in the sample, it can eject an electron from one of the atom's inner shells. This creates a vacancy, which is then filled by an electron from a higher energy shell. The energy difference between the two shells is released in the form of a secondary X-ray, known as a fluorescent X-ray.

The energy of this fluorescent X-ray is characteristic of the element from which it was emitted. By detecting and analyzing the energies of the fluorescent X-rays, the elemental composition of the sample can be determined. Portable XRF analyzers often utilize this compound sources for in-situ elemental analysis in fields such as geology, environmental monitoring, and materials science.

The consistent and predictable emission of gamma rays from this compound makes it an ideal source for nuclear densitometry and thickness gauging in various industrial settings. lanl.govwa.govwikipedia.org These techniques rely on the principle of gamma-ray attenuation.

In nuclear densitometry , a gamma-ray beam from an this compound source is directed through a material, and a detector on the opposite side measures the intensity of the transmitted radiation. The degree to which the gamma rays are attenuated is directly related to the density of the material. This is used in applications such as:

Civil Construction: Measuring the density of soil and asphalt to ensure proper compaction.

Mining: Determining the density of slurries and other materials.

Petroleum Industry: Measuring the density of fluids flowing through pipelines. lanl.gov

Thickness gauging operates on a similar principle. By measuring the attenuation of the gamma-ray beam, the thickness of a material can be accurately determined. This is particularly useful in manufacturing processes for quality control, such as gauging the thickness of flat glass or metal sheets. wikipedia.org

Table 2: Applications of this compound in Gamma/X-ray Based Technologies

Technology	Principle	Application
X-ray Fluorescence (XRF) Spectroscopy	Excitation of characteristic X-rays	Elemental analysis of materials
Nuclear Densitometry	Gamma-ray attenuation	Measurement of material density

Radioisotope Thermoelectric Generators (RTGs) for Space Exploration Research

This compound is a candidate fuel for Radioisotope Thermoelectric Generators (RTGs), devices that convert heat from radioactive decay into electricity. wikipedia.org These "nuclear batteries" are crucial for powering spacecraft on long-duration missions, especially in deep space where solar power is not a viable option. uknnl.comnasa.gov The European Space Agency (ESA) is actively developing this compound-fueled RTGs to establish an independent capability for space power systems, reducing reliance on Plutonium-238, which is primarily supplied by the United States and Russia. uknnl.com

Comparison with Plutonium-238 for Long-Duration Missions

Plutonium-238 has historically been the isotope of choice for NASA's RTGs, powering missions like Voyager and the Perseverance Mars rover. nasa.govstanford.edu However, this compound presents a compelling alternative, particularly for very long missions, due to its significantly longer half-life of about 432 years, compared to approximately 88 years for Plutonium-238. uknnl.comstanford.eduquora.com This extended lifespan means that an Am-241-powered RTG would maintain a more stable power output over centuries, making it highly suitable for interstellar probes or long-term installations on planetary surfaces. uknnl.comrudebaguette.com After 140 years, an this compound source will still produce about 80% of its initial power, whereas a Plutonium-238 source drops to the same level in about 29 years. stackexchange.com

A primary trade-off is the lower specific power of this compound. It produces less heat per unit mass than Plutonium-238, meaning a larger quantity of this compound is needed to generate the same amount of electrical power. stanford.edu This results in a lower specific electrical power output; an Am-241 RTG is predicted to achieve around 1.5 W/kg, whereas the Pu-238-based GPHS-RTG used on missions like Cassini and New Horizons can produce about 5 W/kg. stackexchange.com Despite this, the availability of this compound as a byproduct of the decay of Plutonium-241 in spent civil nuclear fuel makes it a potentially more accessible and economical option for European programs. uknnl.com

Table 1: Comparison of this compound and Plutonium-238 for RTG Applications

Property	This compound	Plutonium-238
Half-Life	~432 years uknnl.comstanford.eduquora.com	~88 years quora.com
Specific Power (Heat)	~0.115 W/g stanford.edu	~0.56 W/g stanford.edu
Predicted RTG Specific Power (Electrical)	~1.5 W/kg stackexchange.com	~5 W/kg stackexchange.com
Availability	Product of Plutonium-241 decay from civil nuclear fuel reprocessing. uknnl.com	Requires special production; historically supplied by the US and Russia. uknnl.com
Suitability for Long Missions	Excellent due to long half-life. uknnl.comrudebaguette.com	Proven, but power decline is more significant on century-scale missions. stackexchange.com

Development of Americium-Powered RTG Systems

The development of this compound powered RTGs is a key part of the European Space Agency's space nuclear power program. This initiative aims to create scalable RTG systems with power outputs in the 10 to 50-watt electric range. birmingham.ac.uk The program encompasses the entire development cycle, from the production of the this compound fuel to the engineering of the complete RTG unit. birmingham.ac.uk The UK's National Nuclear Laboratory is responsible for producing the this compound fuel, which is separated from stored civil plutonium.

The RTG design involves containing the americium fuel within a robust cladding, typically a platinum-rhodium alloy, surrounded by insulation and a carbon-carbon composite aeroshell for safety. birmingham.ac.uk The heat generated by the fuel is then converted into electricity using semiconductor-based thermoelectric materials. To accelerate development, the European program is maximizing the use of commercially available thermoelectric manufacturing processes.

Recent collaborations have seen NASA and the University of Leicester partner to test the capabilities of an this compound heat source simulator with advanced conversion systems, such as free-piston Stirling convertors. nasa.gov These tests, conducted at NASA's Glenn Research Center in early 2025, successfully demonstrated the robustness and reliability of an Americium-Radioisotope Stirling Generator design, marking a significant step forward for its potential use in future spaceflight missions. nasa.gov

Calibration of Radiation Detection Equipment

This compound is widely utilized as a gamma source for the calibration of radiation detection equipment. radiacode.comradiacode.com Its decay is characterized by the emission of both alpha particles and low-energy gamma radiation, which is useful for this purpose. radiacode.com Standard Reference Materials (SRMs), such as SRM 4322d from the National Institute of Standards and Technology (NIST), consist of a solution with a certified quantity of this compound and are intended for calibrating instruments that measure radioactivity. nist.gov

In the field of radioactive aerosol monitoring, filters are calibrated using reference materials. This compound is being proposed as an alternative to Plutonium-239 for this application. radioprotection.orgradioprotection.org The use of Plutonium-239 for calibration often requires the destruction of the filter to determine its activity. radioprotection.org In contrast, this compound, being both an alpha and gamma emitter, allows for precise, non-destructive measurement of the filter's activity via gamma spectrometry. radioprotection.orgradioprotection.org This approach improves the reliability of monitoring and preserves the reference filters for future use. radioprotection.org

Role in Nuclear Forensics for Plutonium Age Determination

The radioactive decay of Plutonium-241 (²⁴¹Pu) into this compound (²⁴¹Am) serves as an effective radio-chronometer for determining the age of plutonium-containing materials, a key attribute in nuclear forensics. inmm.orgnih.govnih.gov The "age" of the material typically refers to the time elapsed since its last chemical purification, at which point the daughter nuclide, this compound, would have been separated from its parent, Plutonium-241. acs.org

Following separation, this compound begins to accumulate in the material as the Plutonium-241 decays. nih.gov By measuring the ratio of the amount of this compound that has grown in to the remaining amount of Plutonium-241, analysts can calculate the time since the material was processed. inmm.orgacs.org This ²⁴¹Am/²⁴¹Pu ratio can be determined using non-destructive gamma spectrometry for sufficiently large samples or through more precise destructive analysis methods like mass spectrometry for smaller samples. inmm.orgacs.org The availability of well-characterized reference materials with known production dates is crucial for validating these age-dating methodologies and ensuring comparability between different laboratories. inmm.orgnih.gov

Advanced Research Topics and Future Perspectives

Improving Nuclear Data Accuracy for Americium-241 (e.g., Capture Cross-sections)

Accurate nuclear data for this compound is fundamental for the design and operation of advanced nuclear systems, including Generation IV reactors. oecd-nea.org The neutron capture cross-section of Am-241 is of particular importance as it directly impacts the transmutation of Am-241 in a neutron flux, which is crucial for waste management and fuel cycle scenarios.

Discrepancies and large uncertainties have historically existed between different experimental measurements of the Am-241 capture cross-section. tandfonline.com To address these inconsistencies, international collaborations have been established. The Nuclear Energy Agency (NEA) Working Party on International Nuclear Data Evaluation Co-operation (WPEC) launched Subgroup 41, specifically tasked with "Improving Nuclear Data Accuracy of the 241Am Capture Cross-section." oecd-nea.orgepj-conferences.org This group reviews all available experimental data, addresses discrepancies, and provides recommendations for new evaluations. oecd-nea.org

Several experimental techniques are employed to measure the neutron capture cross-section of Am-241, each with its own set of challenges:

Time-of-Flight (TOF) Method: This technique measures the energy of neutrons by timing their flight over a known distance. Recent measurements at facilities like the n_TOF at CERN have aimed to extend the resolved resonance region for Am-241. cern.chcern.ch However, the high radioactivity of Am-241 can lead to an unfavorable signal-to-background ratio, especially in the thermal energy range. cern.chcern.ch

Activation Method: In this method, a sample of Am-241 is irradiated with neutrons, and the subsequent decay of the activation products is measured. This can be complex due to the low energy of the gamma rays emitted and interference from fission products. epj-conferences.org

Pile-Oscillation Method: This involves oscillating a sample of Am-241 in and out of a nuclear reactor core to measure its effect on the reactor's reactivity.

These ongoing efforts are leading to a re-evaluation of the Am-241 capture cross-section, which will be incorporated into the latest nuclear data libraries, thereby reducing uncertainties in the modeling and simulation of advanced nuclear systems. oecd-nea.org

Development of Next-Generation High-Resolution Alpha Spectrometers

The primary decay mode of this compound is alpha decay, making alpha spectrometry a key technique for its detection and quantification. nih.gov Research in this area is focused on developing next-generation spectrometers with higher resolution, improved efficiency, and better data analysis capabilities.

Advancements in alpha spectrometry include:

Improved Detector Technology: While traditional silicon-based detectors are common, research into new materials and detector designs aims to enhance energy resolution and reduce background noise.

Digital Signal Processing: The move from analog to digital electronics allows for more sophisticated pulse shape analysis, which can help to discriminate between different types of radiation and reduce the effects of signal pile-up.

Alpha-Gamma Coincidence Measurements: This technique involves the simultaneous detection of an alpha particle and a coincident gamma ray. This can significantly reduce background and improve the selectivity for specific radionuclides. researchgate.net Recent developments have focused on optimizing data acquisition systems for these measurements using digitizers. researchgate.net

Advanced Data Analysis Software: New software codes are being developed for the deconvolution of complex alpha spectra, where the peaks from different alpha-emitting nuclides may overlap. researchgate.net

These improvements are crucial for a wide range of applications, from environmental monitoring to nuclear forensics, where accurate and sensitive measurements of Am-241 are required.

Research into Certified Reference Materials (CRMs) for Americium Isotopic Measurement

Certified Reference Materials (CRMs) are essential for ensuring the accuracy and traceability of measurements. In the context of this compound, CRMs are used for the calibration of analytical instruments and for the validation of radiochemical procedures. nist.govnist.gov

The National Institute of Standards and Technology (NIST) has developed Standard Reference Materials (SRMs) for this compound. nist.govnist.gov These SRMs consist of a solution of Am-241 with a certified massic activity, provided in a stable and homogeneous matrix. nist.govnist.gov

NIST SRM for this compound	Details
SRM 4322d	A solution of this compound in a flame-sealed borosilicate-glass ampoule.
Certified Massic Activity	(133.7 ± 0.4) Bq·g⁻¹ at a reference time of 1200 EST, 01 March 2019. nist.gov
Intended Use	Calibration of radioactivity measurement instruments and monitoring of radiochemical procedures. nist.gov

The development of such CRMs requires highly accurate and precise measurement techniques, such as 4πα liquid scintillation counting, to establish the certified value with a low level of uncertainty. nist.gov Ongoing research in this area focuses on developing new CRMs for different matrices and for the isotopic analysis of americium, which is important for nuclear safeguards and forensics.

Addressing Analytical Challenges (e.g., Self-Absorption, Interferences in Mass Spectrometry)

The accurate measurement of this compound in various samples is often complicated by several analytical challenges.

Self-Absorption in Alpha Spectrometry: Alpha particles have a very short range in matter. If the sample being measured is too thick, some of the alpha particles emitted from within the sample will be absorbed before they can reach the detector, leading to an underestimation of the activity. nih.gov This is a significant issue in the analysis of environmental samples like soil and sediment. nih.govcdc.gov To mitigate this, extensive chemical purification and the preparation of very thin sources are often necessary. nih.gov

Interferences in Mass Spectrometry: Mass spectrometry offers higher precision and sensitivity for the measurement of Am-241 compared to alpha spectrometry. nih.gov However, it is susceptible to various interferences:

Isobaric Interferences: These occur when another nuclide has the same mass number as the analyte. For Am-241, the main isobaric interference is from Plutonium-241 (Pu-241). researchgate.net

Polyatomic (or Molecular) Interferences: These are caused by ions of molecules that have the same nominal mass as the analyte. For Am-241, examples include 209Bi32S+ and 209BiO2+. nih.gov

To overcome these challenges, a combination of chemical separation techniques and advanced instrumentation is used. This includes the use of extraction chromatography to separate americium from interfering elements and the use of high-resolution inductively coupled plasma mass spectrometry (ICP-MS) to resolve some of the interferences. nih.govresearchgate.net

Analytical Challenge	Mitigation Strategy
Self-absorption in alpha spectrometry	Chemical purification and preparation of thin sources. nih.gov
Isobaric interference (e.g., Pu-241) in mass spectrometry	Chemical separation of americium and plutonium. researchgate.net
Polyatomic interferences in mass spectrometry	Use of high-resolution ICP-MS and collision/reaction cells. researchgate.net

Research into Cost-Effective and Environmentally Sound Waste Treatment Technologies

The management of radioactive waste containing this compound is a significant challenge. Research is underway to develop waste treatment technologies that are both cost-effective and environmentally friendly.

One area of focus is the management of disused sealed radioactive sources, such as those found in smoke detectors. Current practices involve the dismantling of these devices, recovery of the Am-241 sources, and their conditioning for long-term storage or disposal. Repatriation of sources to their country of origin is also a strategy that is being employed.

For larger volumes of Am-241 waste, such as that arising from the reprocessing of spent nuclear fuel, more advanced technologies are being investigated. These include:

Bioremediation: Research has shown that certain microorganisms, such as Pseudomonas putida and Penicillium gladioli, can interact with Am-241. researchgate.net This opens up the possibility of using biological processes to either concentrate Am-241 from waste streams or to alter its mobility in the environment.

Advanced Separation Technologies: The development of more efficient and selective separation techniques can help to partition Am-241 from other radioactive wastes. This can reduce the volume of high-level waste and enable the transmutation of Am-241 into shorter-lived or stable nuclides.

The goal of this research is to develop sustainable and affordable solutions for the long-term management of Am-241 waste, thereby reducing its potential environmental impact.

Ongoing Fuel Cycle Research and Development Programs Utilizing this compound

This compound is a key element in research and development programs focused on advanced nuclear fuel cycles, particularly those involving the partitioning and transmutation (P&T) of minor actinides. The primary motivation for these programs is to reduce the long-term radiotoxicity and heat load of nuclear waste.

In a closed fuel cycle, Am-241, along with other minor actinides, can be separated from the spent fuel and fabricated into new fuel targets for transmutation in fast reactors or accelerator-driven systems. pensoft.netresearchgate.net The transmutation of Am-241 can lead to the production of shorter-lived or stable isotopes, significantly reducing the timescale over which the waste remains hazardous.

The U.S. Department of Energy's Fuel Cycle Research and Development (FCRD) program has identified a need for high-purity Am-241 to fabricate fuel pellets for reactor testing. unt.edu This has spurred efforts to develop and refine extraction and purification processes to recover Am-241 from existing stockpiles of nuclear materials. unt.edu

Key research areas include:

Development of advanced fuels containing americium: This includes both oxide and metallic fuels.

Irradiation testing of these fuels: To understand their performance and behavior in a reactor environment.

Development of advanced reprocessing technologies: To efficiently separate americium from other elements in spent fuel.

These research programs are paving the way for future nuclear energy systems that are more sustainable and have a reduced environmental footprint.

Exploration of Novel this compound Applications in Emerging Technologies

Beyond its traditional uses in smoke detectors and industrial gauges, researchers are exploring novel applications for this compound in a range of emerging technologies.

Radioisotope Thermoelectric Generators (RTGs) for Space Exploration: One of the most promising new applications for Am-241 is as a heat source for RTGs. lanl.govwikipedia.org RTGs are essentially nuclear batteries that convert the heat from radioactive decay into electricity and have been used to power numerous space missions.

Currently, Plutonium-238 (Pu-238) is the preferred isotope for RTGs, but its supply is limited. Am-241 is being seriously considered as an alternative for several reasons:

Longer Half-Life: Am-241 has a half-life of 432.2 years, compared to 87.7 years for Pu-238. This makes it suitable for very long-duration missions. medium.com

Availability: Am-241 can be extracted from stockpiles of aged plutonium, making it a more readily available and potentially cheaper alternative to Pu-238. medium.com

Both NASA and the European Space Agency (ESA) are actively researching and developing Am-241 powered RTGs for future missions to the Moon and beyond. lanl.govmedium.com

Isotope	Half-Life (years)	Advantages for RTGs	Disadvantages for RTGs
This compound	432.2	Longer mission life, greater availability, potentially lower cost. medium.com	Lower power density, requiring more fuel for the same power output. medium.com
Plutonium-238	87.7	Higher power density, extensive flight heritage.	Limited supply, higher cost.

Ambient Mass Spectrometry: A novel application of Am-241 has been demonstrated in the field of ambient mass spectrometry. Researchers have used the alpha-emitting Am-241 source from a commercial smoke detector to create a plasma desorption ionization (AmDI) source for the analysis of various samples at atmospheric pressure. acs.org This demonstrates the potential for developing low-cost and portable analytical instruments based on Am-241.

As research continues, it is likely that more innovative applications for this versatile radionuclide will be discovered.

Q & A

Q. How can researchers overcome challenges in detecting Am-241 in industrial or environmental settings due to its low-energy gamma emissions?

Am-241 emits low-energy gamma rays (59.5 keV) that are easily shielded by dense materials, making traditional gamma-based detectors ineffective . To address this, neutron detection systems (e.g., Thermo Scientific™ Neutron Gate Monitor) are recommended, as Am-241 generates neutrons via (α,n) reactions in oxide matrices. These neutrons are highly penetrating and detectable even when shielded. Researchers should integrate neutron monitors with gamma detectors for comprehensive monitoring, adhering to IAEA Safety Guide SSG-17 for industrial applications .

Q. What experimental design considerations are critical for studying Am-241’s alpha particle interactions?

Alpha particles from Am-241 (5.48 MeV) have short ranges (~3 cm in air) and require controlled energy modulation. Researchers can use Mylar films to attenuate alpha energy and study trajectory patterns (e.g., GAGG plate imaging systems). Key steps include:

• Calibrating detectors (e.g., thermally diffused p-i-n detectors) with triple-alpha sources (Pu-239, Am-241, Cm-244) .
• Measuring light output and range variations using energy-modulated sources .
• Accounting for self-absorption effects in source matrices during data normalization.

Q. How can Am-241 be accurately quantified in samples containing mixed isotopes (e.g., Pu-238, Pu-239)?

Overlapping alpha peaks (e.g., Pu-238 and Am-241) complicate quantification. Methodological solutions include:

• Gamma spectroscopy : Leverage Am-241’s 59.5 keV gamma peak for independent quantification .
• Chemical separation : Use ion-exchange resins to isolate Am-241 from plutonium isotopes prior to alpha spectroscopy .
• Data cross-validation : Compare alpha spectroscopy results with neutron activation analysis or mass spectrometry (ICP-MS) .

Advanced Research Questions

Q. How should researchers resolve data contradictions arising from isotopic interference in alpha spectroscopy?

Contradictions often stem from unresolved Pu-238/Am-241 alpha peaks or matrix effects. Advanced approaches include:

• Peak deconvolution software : Apply algorithms like VAMSI or AlphaVision to distinguish overlapping peaks .
• Isotopic ratio analysis : Use gamma spectroscopy to measure Am-241/Cs-137 or Pu-239/Am-241 ratios for normalization .
• Blank correction : Subtract background counts from aged plutonium samples to isolate Am-241 signals .

Q. What methodologies validate Am-241’s viability as a heat source for long-duration space missions?

Researchers must balance Am-241’s lower specific power (0.114 W/g) against its longer half-life (432 years) compared to Pu-238. Key steps include:

• Thermal modeling : Simulate heat decay over mission durations using equations like $P(t) = P_0 \cdot e^{-\lambda t}$, where $\lambda = \ln(2)/T_{1/2}$ .
• Material compatibility testing : Assess Am-241 oxide stability under extreme temperatures and radiation fluxes.
• Production optimization : Recover Am-241 from aged plutonium residues via solvent extraction (e.g., TRUEX process) .

Property	Am-241	Pu-238
Half-life (years)	432.2	87.7
Specific Power (W/g)	0.114	0.568
Primary Decay Mode	Alpha	Alpha

Q. What are the methodological challenges in toxicological studies of Am-241 exposure?

Challenges include low biomarker sensitivity and long-term bioaccumulation effects. Researchers should:

• Use ICP-MS : Achieve detection limits of 0.1 pg/g for Am-241 in tissues .
• Conduct longitudinal studies : Track organ-specific retention (e.g., liver, bone) in animal models over decades.
• Account for speciation : Differentiate between Am(III) and Am(IV) oxidation states in biological matrices .

Q. How can chromosomal aberrations caused by Am-241 exposure be analyzed in vitro?

Lymphocyte cultures exposed to Am-241 require:

• Dose calibration : Use 0.9 µCi (33,000 Bq) sources to simulate low-dose exposure .
• Metaphase staining : Apply Giemsa or FISH techniques to visualize dicentric chromosomes.
• Statistical validation : Compare aberration frequencies against controls using chi-square tests ($p < 0.05$) .

Q. What statistical frameworks are used to model Am-241’s environmental dispersion?

Advanced models incorporate:

• Isotopic ratios : Track Am-241/Cs-137 or Am-241/Pu-239 ratios to identify contamination sources .
• Monte Carlo simulations : Predict dispersion pathways in soil and groundwater using particle-tracking algorithms .
• Uncertainty quantification : Apply Bayesian methods to address measurement errors in low-activity samples (<1x10⁻⁶ g) .

Methodological Best Practices

• Research question formulation : Use FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to design hypotheses .
• Data presentation : Include raw data in appendices and processed data in main texts, following IMRaD structure .
• Ethical compliance : Adhere to radiation safety protocols (e.g., ALARA principle) during handling and disposal .